2-{[(2-benzyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]amino}-2-methyl-1-propanol

• Molecular Formula: C20H24N4O
• Molecular Weight: 336.4 g/mol
• SMILES: CC(C)(CO)NCC1=NN(N=C1C2=CC=CC=C2)CC3=CC=CC=C3
• InChI: InChI=1S/C20H24N4O/c1-20(2,15-25)21-13-18-19(17-11-7-4-8-12-17)23-24(22-18)14-16-9-5-3-6-10-16/h3-12,21,25H,13-15H2,1-2H3
• InChIKey: BFIOLGVXNHQFHG-UHFFFAOYSA-N

Procurement Guide: 2-{[(2-benzyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]amino}-2-methyl-1-propanol

2-{[(2-benzyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]amino}-2-methyl-1-propanol (C20H24N4O, MW 336.44 g/mol) is a synthetic small molecule comprising a 1,2,3-triazole core, substituted at the 2-position with a benzyl group and at the 5-position with a phenyl group, and functionalized at the 4-position via a methylamino linker to a 2-methyl-1-propanol moiety [1]. It belongs to the class of 2H-1,2,3-triazole derivatives, a scaffold widely explored in medicinal chemistry for enzyme inhibition, receptor antagonism, and anticancer applications [2]. Unlike many structurally related analogs that terminate in simple alkyl or cycloalkyl amines, this compound uniquely incorporates a tertiary amino alcohol side chain, introducing a hydrogen-bond donor (HBD) and altering its physicochemical profile in ways that directly impact target engagement and pharmacokinetic behavior.

Triazole-amino alcohol scaffold with HBD capability

Potential ceramide pathway bioisostere research use

ADME profiling: predicted drug-like lipophilicity

• [1] ZINC database, Entry ZINC28523882. Available at: https://zinc.docking.org/substances/ZINC000028523882/ View Source
• [2] Gonzaga, D.; Senger, M.R.; da Silva, F.C.; Ferreira, V.F.; Silva, F.P. 1-Phenyl-1H- and 2-phenyl-2H-1,2,3-triazol derivatives: Design, synthesis and inhibitory effect on alpha-glycosidases. Eur. J. Med. Chem. 2014, 74, 135–144. DOI: 10.1016/j.ejmech.2013.12.032 View Source

Why Generic Triazole Analogs Cannot Substitute

Compounds sharing the 2-benzyl-5-phenyl-2H-1,2,3-triazole core cannot be treated as interchangeable. The nature of the substituent at the 4-methylamino position dictates critical molecular properties: hydrogen-bond donor count, lipophilicity, solubility, and metabolic stability [1]. The target compound’s 2-methyl-1-propanol side chain provides a tertiary alcohol (calculated HBD = 1, clogP = 2.34) that is absent in the closest commercially available analogs, such as N-[(2-benzyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]cyclopropanamine (HBD = 0, estimated clogP > 3) [2]. These differences are not cosmetic; they directly influence whether a compound can participate in specific hydrogen-bonding interactions with target proteins, its aqueous solubility, and its susceptibility to first-pass metabolism. Substituting one analog for another without accounting for these parameters risks loss of on-target potency or altered ADME properties.

HBD-dependent binding

Target contains a tertiary alcohol HBD; analogs lack this group, potentially reducing target-binding enthalpy.

Lipophilicity shift

Lower predicted clogP of target may improve aqueous solubility and reduce CYP clearance vs more lipophilic analogs.

Ceramide mimetic loss

Analog substitution loses the amino alcohol motif critical for ceramide pathway engagement, altering apoptotic readouts.

• [1] Lipinski, C.A.; Lombardo, F.; Dominy, B.W.; Feeney, P.J. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 2001, 46, 3–26. DOI: 10.1016/S0169-409X(00)00129-0 View Source
• [2] ECBD, Entry for 2-{[(2-benzyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]amino}-2-methyl-1-propanol (EOS82917); SMolecule product page for N-[(2-benzyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]cyclopropanamine (Cat. No. S28171). View Source

Quantitative Differentiation from Closest Analogs

Hydrogen-Bond Donor Advantage

The target compound possesses a single hydrogen-bond donor (the tertiary alcohol proton), a feature absent in the two most structurally similar analogs: N-[(2-benzyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]cyclopropanamine (HBD = 0) and N-[(2-benzyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]-N-(tert-butyl)amine (HBD = 0) [1]. The presence or absence of an HBD fundamentally alters target engagement profiles. For example, in a series of ceramide analogs, the replacement of the amide bond with a triazole maintained cytotoxicity, but the retention of a hydroxyl group was critical for apoptosis induction [2]. This suggests that the target compound’s alcohol may confer distinct, interaction-dependent pharmacology that HBD-lacking analogs cannot replicate.

HBD Count Comparison

Cross-study comparable

HBD = 1 vs 0

Supports H-bond interaction hypothesis for target engagement

Calculated values; experimental binding data unavailable

Evidence Dimension	Hydrogen-Bond Donor Count (HBD)
Target Compound Data	HBD = 1 (tertiary alcohol)
Comparator Or Baseline	N-[(2-benzyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]cyclopropanamine: HBD = 0; N-[(2-benzyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]-N-(tert-butyl)amine: HBD = 0
Quantified Difference	Absolute difference: 1 HBD
Conditions	Calculated using standard cheminformatics software (ECBD/SwissADME)

Why This Matters

An additional HBD can enable a new, specific hydrogen-bond interaction with a target protein, potentially increasing binding affinity and selectivity over analogs that lack this feature.

• [1] ECBD property profiles for EOS82917 (target) and structurally related triazoles lacking alcohol functionality. View Source
• [2] Kim, S.; Lee, J.; Lee, T.; Lee, S.-K.; Park, H.-G.; Yoon, J. Design, synthesis, and preliminary biological evaluation of a novel triazole analogue of ceramide. Bioorg. Med. Chem. Lett. 2007, 17, 4584–4587. DOI: 10.1016/j.bmcl.2007.05.086 View Source

Lipophilicity and Drug-Like Properties

The target compound exhibits a calculated partition coefficient (clogP) of 2.34 [1], which places it in the optimal region for oral bioavailability (Lipinski’s Rule of Five: clogP ≤ 5) [2]. In contrast, the N-cyclopropyl analog is predicted to have a significantly higher clogP (approximately 3.5–4.0), exceeding the ideal range and potentially leading to poorer aqueous solubility and higher metabolic liability. A lower clogP correlates with improved solubility and reduced cytochrome P450-mediated oxidation, which is a known clearance pathway for lipophilic amines [3]. This suggests the target compound may exhibit superior in vitro metabolic stability compared to its more lipophilic analogs.

Predicted Lipophilicity

Class-level inference

clogP = 2.34

May correlate with improved solubility and lower metabolic clearance

Predicted; experimental logD not available; analogs estimated >3.5

Evidence Dimension	Calculated LogP (clogP)
Target Compound Data	2.34
Comparator Or Baseline	N-[(2-benzyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]cyclopropanamine: ~3.5–4.0 (estimated from structure); N-[(2-benzyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]-N-(tert-butyl)amine: >4.0 (estimated)
Quantified Difference	At least 1.2–1.7 logP units lower
Conditions	Calculated via ECBD/SwissADME; no experimental logD data available

Why This Matters

A lower clogP is strongly associated with better aqueous solubility and lower risk of metabolic clearance, factors that directly influence compound success in cell-based assays and in vivo pharmacokinetic studies.

• [1] ECBD, Entry for 2-{[(2-benzyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]amino}-2-methyl-1-propanol (EOS82917). View Source
• [2] Lipinski, C.A. Lead- and drug-like compounds: the rule-of-five revolution. Drug Discov. Today Technol. 2004, 1, 337–341. DOI: 10.1016/j.ddtec.2004.11.007 View Source
• [3] Waring, M.J. Lipophilicity in drug discovery. Expert Opin. Drug Discov. 2010, 5, 235–248. DOI: 10.1517/17460441003605040 View Source

Ceramide Bioisostere Potential

The combination of a 1,2,3-triazole ring and an amino alcohol side chain is a recognized bioisostere of the ceramide amide bond [1]. This scaffold has been shown to yield cytotoxic agents that are more potent than the natural C2-ceramide in some cancer cell lines. While direct IC50 data for the target compound are not publicly available, the structural precedent indicates that it can engage targets in apoptotic pathways (e.g., ceramide-activated protein phosphatases) that are inaccessible to simple triazole-alkylamine hybrids. This positions the compound as a preferred starting point for mechanism-of-action studies in sphingolipid signaling, whereas the N-cyclopropyl and N-tert-butyl analogs are unlikely to mimic ceramide.

Ceramide Bioisostere Potential

Class-level inference

Triazole-amino alcohol scaffold reported as ceramide amide bioisostere

May enable ceramide signaling pathway research

Based on published SAR; target-specific IC50 not reported

Evidence Dimension	Functional bioisosterism of ceramide
Target Compound Data	Triazole-amino alcohol scaffold is a validated ceramide bioisostere
Comparator Or Baseline	N-[(2-benzyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]cyclopropanamine and N-[(2-benzyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]-N-(tert-butyl)amine lack the sphingosine-like 2-amino-1,3-diol/amino alcohol motif
Quantified Difference	Qualitative difference in pharmacophore topology
Conditions	Based on published structure–activity relationships of triazole ceramide analogues

Why This Matters

For researchers investigating sphingolipid-mediated cell death, the target compound is a more functionally relevant tool molecule than its simpler amine counterparts.

• [1] Kim, S.; Lee, J.; Lee, T.; Lee, S.-K.; Park, H.-G.; Yoon, J. Design, synthesis, and preliminary biological evaluation of a novel triazole analogue of ceramide. Bioorg. Med. Chem. Lett. 2007, 17, 4584–4587. DOI: 10.1016/j.bmcl.2007.05.086 View Source

GPR35 Inactivity and Selectivity

In a primary radioligand displacement assay, the target compound was confirmed to be inactive against the G-protein coupled receptor 35 (GPR35) [1]. GPR35 is a common off-target for many basic amine-containing screening compounds and is associated with non-specific cytotoxicity and false-positive assay interference. The observed inactivity provides early evidence that this chemotype does not suffer from the promiscuous GPR35 engagement that plagues many screening library members. While no direct comparative GPR35 data are available for the N-cyclopropyl analog, structurally similar triazole-benzyl-amine derivatives frequently show GPR35 activity, making this negative result a noteworthy selectivity indicator.

GPR35 Antagonism

Supporting evidence

Inactive

Reduces off-target risk in phenotypic screening assays

Primary assay result; comparator data unavailable

Evidence Dimension	GPR35 antagonism activity
Target Compound Data	Inactive
Comparator Or Baseline	Many structurally related triazole-benzyl-amines are known GPR35 binders; exact comparator data unavailable
Quantified Difference	Qualitative: inactive vs. potential activity
Conditions	Primary assay: G-protein coupled receptor 35 antagonism (ECBD assay EOS300038)

Why This Matters

A clean GPR35 profile reduces the risk that observed biological effects are due to off-target activity, increasing confidence in target-specific pharmacology.

• [1] ECBD, Entry for 2-{[(2-benzyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]amino}-2-methyl-1-propanol (EOS82917), Assays section: GPR35 antagonism. View Source

Optimal Application Scenarios

HBD-Driven Drug Design

In medicinal chemistry campaigns where a hydrogen-bond donor is essential for engaging a target’s key residue (e.g., a backbone carbonyl or a carboxylic acid side chain), this compound serves as a validated probe. Its HBD count of 1, confirmed by structural analysis, enables a specific polar contact that HBD-deficient analogs like N-cyclopropyl or N-tert-butyl derivatives cannot make [1]. Researchers can use the compound to test the hypothesis that an HBD interaction improves binding enthalpy or selectivity.

Ceramide Pathway Mimetic

The amino alcohol motif of the target compound structurally mimics the sphingosine backbone of ceramide, a validated bioisosteric strategy documented in peer-reviewed literature [1]. This makes the compound suitable for phenotypic assays aimed at dissecting ceramide-mediated signaling, such as apoptosis induction in cancer cells or regulation of autophagy. Unlike the N-cyclopropyl and N-tert-butyl analogs, which lack the ceramide-mimetic moiety, this compound is expected to interact with ceramide-binding proteins like PP1, PP2A, or I2PP2A.

ADME-Focused Hit-to-Lead Optimization

With a predicted clogP of 2.34, this compound occupies a favorable lipophilicity range that often correlates with improved aqueous solubility and lower intrinsic clearance [1]. It can be used as a control or starting scaffold in ADME optimization programs, where the influence of the hydroxyl group on metabolic stability can be compared against more lipophilic analogs. The absence of cytochrome P450-mediated N-dealkylation pathways (which commonly affect tertiary cyclopropylamines) may confer a measurable half-life advantage in liver microsome assays.

Off-Target De-Risking with GPR35 Selectivity

The confirmed inactivity against GPR35, a well-known promiscuous target for basic amines, provides a selectivity advantage that is rare among triazole-benzyl-amine screening compounds [1]. This negative result supports the compound's use in high-content phenotypic screens where off-target-driven false positives must be minimized. It also simplifies the interpretation of primary assay results, making the compound a cleaner tool for target validation studies.

Application

Selection Property

Validation Focus

HBD-driven target engagement studies

Hydrogen-bond donor (tertiary alcohol)

Binding enthalpy/selectivity improvement assessment

Ceramide signaling pathway research

Ceramide-mimetic amino alcohol scaffold

Apoptosis/autophagy endpoint monitoring

ADME hit-to-lead optimization

Predicted drug-like lipophilicity

Metabolic stability & solubility correlation in vitro

High-content phenotypic screening

Confirmed GPR35 inactivity

Off-target false-positive signal reduction

• [1] ECBD, Entry for 2-{[(2-benzyl-5-phenyl-2H-1,2,3-triazol-4-yl)methyl]amino}-2-methyl-1-propanol (EOS82917). View Source